Cas no 420101-60-6 (1-(2-(2-Ethoxyphenoxy)ethyl)piperidine)

• Product Name: 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine
• CAS No: 420101-60-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 3167339
• PubChem ID: 869537
• Update Time: 2025-05-23

1-(2-(2-Ethoxyphenoxy)ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine
• 420101-60-6
• AKOS000295515
• Ds-1205b
• Oprea1_599803
• FZC86024

• Inchi： 1S/C15H23NO2/c1-2-17-14-8-4-5-9-15(14)18-13-12-16-10-6-3-7-11-16/h4-5,8-9H,2-3,6-7,10-13H2,1H3
• InChI Key： DCNKBOXICCFGJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC)CCN1CCCCC1

Computed Properties

• Exact Mass: 249.172878976Da
• Monoisotopic Mass: 249.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.7Ų

Additional information on 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine

1-(2-(2-Ethoxyphenoxy)ethyl)piperidine: A Comprehensive Overview

1-(2-(2-Ethoxyphenoxy)ethyl)piperidine (CAS No. 420101-60-6) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound, often referred to as compound 420101-60-6, belongs to the class of piperidines, which are six-membered cyclic amines. The molecule's structure comprises a piperidine ring connected to a 2-(ethoxyphenoxy)ethyl group, making it a derivative of piperidine with specific functional groups that contribute to its chemical properties and potential applications.

The synthesis of 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its commercialization and research applications. The compound's structure is characterized by the presence of an ethoxy group attached to a phenyl ring, which is further connected to an ethyl chain linked to the piperidine ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

One of the most significant areas of research involving compound 420101-60-6 is its potential application in drug discovery. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. Recent studies have explored the pharmacological effects of 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine, particularly its ability to modulate neurotransmitter systems. For instance, researchers have investigated its role as a ligand for GABA receptors, which are critical in regulating neuronal activity. These findings suggest that the compound may have therapeutic potential in treating neurological disorders such as epilepsy and anxiety.

In addition to its pharmacological applications, compound 420101-60-6 has also been studied for its material science applications. The compound's ability to form stable amorphous solids has been explored in the context of drug delivery systems. Recent research indicates that the compound can serve as a matrix material for sustained-release formulations, enhancing the bioavailability of drugs with poor solubility properties. This application is particularly promising in the field of pharmaceutical technology, where innovative delivery systems are increasingly sought after.

The physical and chemical properties of 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into the compound's stability, solubility, and reactivity under various conditions. For example, research has shown that the compound exhibits good thermal stability up to 150°C, making it suitable for high-temperature chemical processes. Furthermore, its solubility in organic solvents such as dichloromethane and ethanol facilitates its use in solution-phase reactions.

Recent advancements in computational chemistry have also contributed to our understanding of compound 420101-60-6's molecular interactions. Molecular docking studies have revealed that the compound can bind effectively to several protein targets, including kinases and proteases. These findings open new avenues for exploring its role in enzyme inhibition and anti-inflammatory therapies. Moreover, quantum mechanical calculations have provided insights into the electronic structure of the molecule, highlighting its potential as a precursor for more complex organic molecules.

The environmental impact of 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine has also been a topic of interest in recent studies. Research into its biodegradation pathways has shown that the compound can undergo microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This information is critical for assessing the ecological risks associated with its production and use.

In conclusion, compound 420101-60-6, or 1-(2-(2-Ethoxyphenoxy)ethyl)piperidine, is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool in drug discovery, material science, and chemical synthesis. As research continues to uncover new insights into its biological and physical characteristics, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.